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Compound Name: Bismuth iodide oxide

Cat. No.: B157305

For Researchers, Scientists, and Drug Development Professionals

Bismuth oxyiodide (BiOIl) has emerged as a promising semiconductor material for a variety of
optoelectronic applications, owing to its unique layered crystal structure, suitable bandgap, and
excellent visible light absorption properties. Its non-toxic nature and stability make it an
attractive alternative to conventional materials. This document provides detailed application
notes and experimental protocols for the use of BiOIl in photodetectors, solar cells, and
photocatalysis.

BiOl in Photodetectors

BiOIl nanosheets have demonstrated significant potential for high-performance photodetection,
particularly in the ultraviolet (UV) and visible regions. Their two-dimensional (2D) nature allows
for the fabrication of flexible and transparent devices.

Data Presentation: Performance of BiOl-Based
Photodetectors
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Parameter Value Wavelength (nm) Reference
Responsivity (R) 1048 mA W1 310 [1]
External Quantum

o 420% 310 [1]
Efficiency (EQE)
Detectivity (D)* 4.7 x 102 Jones 310 [1]
Response Time

420 /690 ps 310 [1]

(Rise/Fall)

Experimental Protocols

This protocol describes the synthesis of high-quality 2D BiOIl crystals suitable for photodetector
fabrication.[1]

Materials:

Bismuth oxide (Bi203)

Bismuth iodide (Bils)

Potassium iodide (KI)

Sodium iodide (Nal)

Argon gas

Equipment:

e Tube furnace

e Alumina crucible

e Quartz tube

Procedure:

e Mix Bi203, Bilz, Kl, and Nal in a molar ratio of 1:1:20:20 in an alumina crucible.
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Place the crucible in the center of a quartz tube within a tube furnace.

Heat the furnace to 800 °C under a constant flow of argon gas and hold for 2 hours.

Cool the furnace naturally to room temperature.

Wash the product with deionized water to remove the salt flux and collect the BiOI crystals.

Dry the BiOl crystals in a vacuum oven at 60 °C.

This protocol details the steps to fabricate a photodetector using the synthesized BiOI crystals.

Materials:

e Synthesized 2D BiOl crystals

e Si/SiOz2 substrate (300 nm SiO2)

e Chromium (Cr) target

e Gold (Au) target

e Acetone

 |sopropanol

Equipment:

Mechanical exfoliation setup (e.g., using adhesive tape)

Optical microscope

Electron beam evaporator

Shadow mask

Procedure:
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o Clean the Si/SiOz substrate by sonicating in acetone and isopropanol for 15 minutes each,
followed by drying with a nitrogen stream.

o Mechanically exfoliate thin BiOl flakes from the synthesized crystals onto the cleaned
Si/SiO2z substrate.

« |dentify suitable flakes for device fabrication using an optical microscope.

e Design a shadow mask for the source and drain electrodes. The channel length and width
can be defined by the mask geometry.

¢ Place the substrate with the BiOl flake and the shadow mask into an electron beam
evaporator.

e Deposit a 10 nm layer of Cr as an adhesion layer, followed by a 50 nm layer of Au for the
electrodes. The deposition should be performed under high vacuum (e.g., < 106 Torr) at a
controlled rate (e.g., 0.1-0.2 A/s for Cr and 0.5-1 A/s for Au).

Carefully remove the shadow mask to reveal the fabricated photodetector.

Visualization: Photodetector Fabrication Workflow
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BiOI Synthesis

Mix Precursors
Anneal in Furnace
Wash and Collect

Device Fabrication

Substrate Cleaning

Mechanical Exfoliation

:

Flake Identification

:

Electrode Deposition
(E-beam Evaporation)
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ITO Substrate

NiOx (Hole Transport Layer)

BiOIl (Absorber Layer)

ZnO (Electron Transport Layer)

Al Electrode
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BiOl Valence Band (VB) Organic Pollutant

Pollutant

Degradation Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Applications of Bismuth Oxyiodide (BiOl) in
Optoelectronic Devices: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b157305#applications-of-bioi-in-
optoelectronic-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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